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Compound of Interest

Compound Name: 4'-Amino-N-methylacetanilide

Cat. No.: B086871

For Researchers, Scientists, and Drug Development Professionals

Introduction

4'-Amino-N-methylacetanilide, also known as N-(4-aminophenyl)-N-methylacetamide, is a
chemical compound of interest in various research and development sectors, including
pharmaceuticals and dye manufacturing.[1] Its utility as an intermediate and building block for
more complex molecules necessitates a thorough understanding of its physicochemical
properties, particularly its solubility in different organic solvents.[1] This technical guide
provides a comprehensive overview of the available solubility information for 4'-Amino-N-
methylacetanilide and outlines detailed experimental protocols for its quantitative
determination.

Physicochemical Properties of 4'-Amino-N-
methylacetanilide
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Property Value Reference
CAS Number 119-63-1 [2]
Molecular Formula CoH12N20 [1]
Molecular Weight 164.21 g/mol [1]
Appearance White to off-white solid/powder  [1]
Melting Point Approximately 70 °C [3]

Solubility of 4'-Amino-N-methylacetanilide
Qualitative Solubility Data

Quantitative solubility data for 4'-Amino-N-methylacetanilide in a wide range of organic
solvents is not readily available in published literature. However, qualitative assessments
indicate its general solubility behavior. The compound is described as being soluble in polar
solvents like water and alcohols. This solubility is attributed to the presence of the amide group

which can participate in hydrogen bonding.

The following table summarizes the available qualitative solubility information.

Solvent Qualitative Solubility Reference
Water Soluble

Alcohols Soluble

Methanol Slightly Soluble [3]
Chloroform Slightly Soluble [3]

Factors Influencing Solubility

The solubility of 4'-Amino-N-methylacetanilide is influenced by several factors:

o Polarity: The molecule possesses both polar (amino and amide groups) and non-polar
(phenyl ring and methyl groups) regions. Its solubility is generally favored in solvents with
similar polarity.
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e Hydrogen Bonding: The amino and amide groups are capable of forming hydrogen bonds,
which enhances solubility in protic solvents like water and alcohols.

o Temperature: Generally, the solubility of solid compounds in liquid solvents increases with
temperature. However, the extent of this increase is specific to the solute-solvent system.

Experimental Protocol for Quantitative Solubility
Determination: The Shake-Flask Method

To obtain precise and quantitative solubility data, the isothermal shake-flask method is a widely
accepted and reliable technique. This method involves allowing a surplus of the solid
compound to reach equilibrium with the solvent at a constant temperature.

Materials and Equipment

* 4'-Amino-N-methylacetanilide (high purity)
o Selected organic solvents (analytical grade)
» Thermostatic shaker bath or incubator

e Analytical balance (+ 0.1 mg)

e Centrifuge

¢ Volumetric flasks and pipettes

e Syringe filters (e.g., 0.45 um PTFE)

o High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-
Vis) or a UV-Vis spectrophotometer

Experimental Workflow

The following diagram illustrates the experimental workflow for the shake-flask solubility
determination method.
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Sample Preparation

Weigh excess 4'-Amino-N-methylacetanilide

:

Add to a known volume of solvent in a sealed vial

Equilibration

Place vials in a thermostatic shaker bath at constant temperature

Phase Separation

Agitate for a sufficient time (e.g., 24-72 hours) to ensure equilibriumj Allow vials to stand for a short period

:

Centrifuge to sediment undissolved solid

An$sis

Withdraw a known volume of the supernatant

:

Filter the aliquot through a syringe filter

:

Dilute the filtered sample with a suitable solvent

:

Analyze the concentration using HPLC or UV-Vis spectrophotometry

Data Ciculation

Calculate the solubility based on the measured concentration and dilution factor

Click to download full resolution via product page

Caption: Experimental workflow for the shake-flask solubility determination method.
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Detailed Procedure

Preparation of Saturated Solutions:

o Add an excess amount of 4'-Amino-N-methylacetanilide to a series of vials, each
containing a known volume of a specific organic solvent. The excess solid is crucial to
ensure that the solution becomes saturated.

o Seal the vials to prevent solvent evaporation.
Equilibration:

o Place the vials in a thermostatic shaker bath set to the desired temperature (e.g., 25 °C,
37 °C).

o Agitate the vials for a predetermined period (typically 24 to 72 hours) to allow the system
to reach equilibrium. The time required for equilibration should be determined
experimentally by analyzing samples at different time points until the concentration
remains constant.

Phase Separation:

o After equilibration, remove the vials from the shaker and allow them to stand undisturbed
in a temperature-controlled environment for a short period to allow the excess solid to
settle.

o For a more complete separation, centrifuge the vials at a moderate speed.
Sample Analysis:
o Carefully withdraw a known volume of the clear supernatant using a calibrated pipette.

o Immediately filter the aliquot through a syringe filter (e.g., 0.45 um) to remove any
remaining solid particles.

o Accurately dilute the filtered sample with a suitable solvent to a concentration that falls
within the linear range of the analytical method.
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o Determine the concentration of 4'-Amino-N-methylacetanilide in the diluted sample
using a validated analytical method, such as HPLC or UV-Vis spectrophotometry. A
calibration curve should be prepared using standard solutions of known concentrations.

o Calculation of Solubility:

o Calculate the solubility (S) of 4'-Amino-N-methylacetanilide in the chosen solvent using
the following formula: S = C x DF Where:

» C = Concentration of the diluted sample (e.g., in mg/mL)

= DF = Dilution factor

Logical Relationship of Solubility Determination

The following diagram outlines the logical steps and considerations for a comprehensive

solubility study.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b086871?utm_src=pdf-body
https://www.benchchem.com/product/b086871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b086871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Define Scope of Solubility Study

High-Purity 4'-Amino-N-methylacetanilide

Selection of Organic Solvents

Define Experimental Temperatures

Meth(%ology

Select Solubility Determination Method
(e.g., Shake-Flask)

l

Develop and Validate Analytical Method
(e.g., HPLC, UV-Vis)

Exe$1tion

Perform Experiments

Data P%cessing

Analyze Raw Data

:

Report Solubility Data
(e.g., in g/100mL, mol/L)

OuLut

Solubility Profile of 4'-Amino-N-methylacetanilide
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Caption: Logical workflow for a comprehensive solubility study.
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Conclusion

While quantitative solubility data for 4'-Amino-N-methylacetanilide in a broad range of
organic solvents is currently limited in the public domain, this guide provides the available
gualitative information and a detailed, robust experimental protocol for its precise
determination. The shake-flask method, coupled with a validated analytical technique such as
HPLC, is recommended for generating reliable and reproducible solubility data. Such data is
invaluable for researchers and scientists in the fields of drug development, chemical synthesis,
and materials science, enabling informed decisions in formulation, purification, and process
design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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